2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]benzenesulfonamide
• InChI: InChI=1S/C13H14FNO4S/c1-13(16,12-7-4-8-19-12)9-15-20(17,18)11-6-3-2-5-10(11)14/h2-8,15-16H,9H2,1H3
• InChI Key: WEHURUJCPYERPM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC=CC=C1F)(C2=CC=CO2)O
• Molecular Formula: C13H14FNO4S
• Molecular Weight: 299.32 g/mol
• CAS No.: 1396782-36-7

Description

2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H14FNO4S and its molecular weight is 299.32. The purity is usually 95%.
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Scientific Research Applications

Binding Constants and Ligand Design

One study explored the effect of hydrophobic tails on the binding constants of ligands to bovine carbonic anhydrase II, emphasizing the role of fluorocarbons and hydrocarbons in enhancing hydrophobic interactions. This research sheds light on designing more effective inhibitors by manipulating the hydrophobicity and surface area of ligands, which can be directly related to the structural properties of compounds like 2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzenesulfonamide (Gao, Qiao, & Whitesides, 1995).

Enzyme Inhibition for Neurological Insights

Another research focus has been the synthesis and evaluation of benzenesulfonamide derivatives as high-affinity inhibitors for enzymes like kynurenine 3-hydroxylase. These inhibitors play a crucial role in understanding neurological conditions and pathways, offering a foundation for therapeutic developments using structurally complex sulfonamides (Röver et al., 1997).

Cyclooxygenase-2 Inhibition

The synthesis and evaluation of benzenesulfonamide derivatives for inhibiting cyclooxygenase-2 (COX-2), an enzyme linked to inflammation and cancer, highlight the potential therapeutic applications of these compounds. Studies have identified specific derivatives as potent and selective COX-2 inhibitors, useful for treating conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

Fluorination and Stereoselectivity in Organic Synthesis

Research into electrophilic fluorinating agents, such as N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI), demonstrates the importance of fluorination for improving enantioselectivity in synthetic chemistry. This area of study is crucial for developing pharmaceuticals with specific activity profiles, where the introduction of fluorine atoms can significantly impact the biological activity and metabolism of the compounds (Yasui et al., 2011).

Chemical Synthesis and Characterization

Innovative synthetic methods for creating fluorinated heterocycles, like those involving the use of N-fluorodibenzenesulfonamide, underline the versatility and significance of fluorine in organic synthesis. These methods contribute to the development of novel materials and pharmaceuticals by enabling the synthesis of complex molecules with specific functional properties (Dvornikova et al., 2003).